Cas no 510748-41-1 (2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol)

2-(3-Bromo-6-methoxypyridin-2-yl)ethan-1-ol is a brominated pyridine derivative featuring a methoxy substituent and a hydroxyethyl side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functionalized heterocycles. The presence of both bromine and methoxy groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The hydroxyethyl moiety further allows for additional functionalization, including esterification or etherification. Its well-defined structure and high purity make it suitable for precise synthetic applications, offering chemists a reliable building block for complex molecular architectures.
2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol structure
510748-41-1 structure
Product Name:2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol
CAS No:510748-41-1
MF:C8H10BrNO2
MW:232.074501514435
MDL:MFCD12828324
CID:1113280
PubChem ID:10966359
Update Time:2025-10-13

2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-6-methoxypyridin-2-yl)ethanol
    • 2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol
    • EN300-23020343
    • SCHEMBL2081951
    • 510748-41-1
    • MFCD12828324
    • AKOS015969350
    • LSSPYYJSTWTWJL-UHFFFAOYSA-N
    • 2-(3-Bromo-6-methoxy-2-pyridyl)ethanol
    • G76449
    • DTXSID10450138
    • SY348816
    • CS-0240824
    • MDL: MFCD12828324
    • Inchi: 1S/C8H10BrNO2/c1-12-8-3-2-6(9)7(10-8)4-5-11/h2-3,11H,4-5H2,1H3
    • InChI Key: LSSPYYJSTWTWJL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(N=C1CCO)OC

Computed Properties

  • Exact Mass: 230.98949g/mol
  • Monoisotopic Mass: 230.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.4Ų

2-(3-bromo-6-methoxypyridin-2-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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